Cas no 2229459-91-8 (4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenol)

• Product Name: 4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenol
• CAS No: 2229459-91-8
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5880014
• PubChem ID: 165700286
• Update Time: 2025-10-28

4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenol
• 2229459-91-8
• EN300-1803022

• Inchi： 1S/C12H19NO2/c1-12(2,8-13)7-9-4-5-10(14)6-11(9)15-3/h4-6,14H,7-8,13H2,1-3H3
• InChI Key： IEOMRYNKXABECT-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1CC(C)(C)CN)O

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenol

Introduction to 4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenol (CAS No: 2229459-91-8)

4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenol, identified by the Chemical Abstracts Service Number (CAS No) 2229459-91-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both amino and methoxy functional groups, combined with a bulky isobutyl side chain, suggests a unique set of chemical properties that may be exploited for therapeutic purposes.

The structural composition of 4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenol encompasses a phenolic core substituted with an isobutylamine moiety at the 4-position and a methoxy group at the 3-position. This arrangement imparts distinct electronic and steric characteristics to the molecule, influencing its interactions with biological targets. The amino group serves as a potential hydrogen bond donor, while the methoxy group can participate in hydrophobic interactions and hydrogen bonding, making the compound a versatile scaffold for molecular design.

In recent years, there has been growing interest in phenolic derivatives as pharmacophores due to their broad spectrum of biological activities. Studies have demonstrated that phenols can exhibit antioxidant, anti-inflammatory, and antimicrobial properties, making them valuable candidates for developing novel therapeutic agents. The specific substitution pattern in 4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenol may enhance its bioactivity by optimizing solubility, lipophilicity, and binding affinity to biological targets.

Recent research has highlighted the importance of computational modeling in predicting the biological activity of small molecules. Advanced computational techniques, such as molecular docking and quantum mechanics-based simulations, have been employed to explore the interactions between 4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenol and various protein targets. These studies have provided insights into the molecular mechanisms underlying its potential therapeutic effects. For instance, computational studies suggest that this compound may interact with enzymes involved in inflammatory pathways, potentially leading to novel anti-inflammatory drug candidates.

The synthesis of 4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenol presents an intriguing challenge for synthetic chemists due to its complex structural features. Multi-step synthetic routes have been developed to construct the desired framework while maintaining high yields and purity. Advances in synthetic methodologies, such as transition metal-catalyzed reactions and asymmetric synthesis techniques, have enabled the efficient preparation of this compound. These advancements not only facilitate its study but also open up possibilities for further derivatization and optimization.

The pharmacological evaluation of 4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenol has revealed promising results in preclinical models. Initial studies indicate that this compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preliminary data suggest that it may modulate inflammatory responses by interacting with key signaling pathways involved in immunity. These findings underscore the importance of further investigation into its therapeutic potential.

In conclusion,4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenol (CAS No: 2229459-91-8) represents a fascinating molecule with significant implications for pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further exploration in drug discovery efforts. As our understanding of molecular interactions continues to evolve,4-(3-amino-2,2-dimethylpropyl)-3-methoxyphenol may play a crucial role in developing novel therapeutic strategies to address various diseases.